Cas no 85571-87-5 (BUTANOIC ACID, 4,4,4-TRIFLUORO-3-METHYL-, ETHYL ESTER, (S)-)

• Product Name: BUTANOIC ACID, 4,4,4-TRIFLUORO-3-METHYL-, ETHYL ESTER, (S)-
• CAS No: 85571-87-5
• MF: C₇H₁₁F₃O₂
• MW: 184.156253099442
• CID: 3404101
• PubChem ID: 7000142
• Update Time: 2025-04-21

BUTANOIC ACID, 4,4,4-TRIFLUORO-3-METHYL-, ETHYL ESTER, (S)- Chemical and Physical Properties

Names and Identifiers

• BUTANOIC ACID, 4,4,4-TRIFLUORO-3-METHYL-, ETHYL ESTER, (S)-
• Butanoic acid, 4,4,4-trifluoro-3-methyl-, ethyl ester, (S)- (9CI)
• ethyl (3S)-4,4,4-trifluoro-3-methylbutanoate
• DTXSID301188783
• SRVTXLPAWBTQSA-YFKPBYRVSA-N
• SCHEMBL1237869
• 85571-87-5

• Inchi： 1S/C7H11F3O2/c1-3-12-6(11)4-5(2)7(8,9)10/h5H,3-4H2,1-2H3/t5-/m0/s1
• InChI Key： SRVTXLPAWBTQSA-YFKPBYRVSA-N
• SMILES： C(OCC)(=O)C[C@H](C)C(F)(F)F

Computed Properties

• Exact Mass: 184.07111408Da
• Monoisotopic Mass: 184.07111408Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų